Cas no 2419248-94-3 (4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide)

• Product Name: 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide
• CAS No: 2419248-94-3
• MF: C₁₈H₁₇BrN₂O₃S
• MW: 421.308182477951
• CID: 5359550
• Update Time: 2025-06-15

4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-propoxy-N-3-quinolinylbenzenesulfonamide
• 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide

• Inchi： 1S/C18H17BrN2O3S/c1-2-9-24-18-11-15(7-8-16(18)19)25(22,23)21-14-10-13-5-3-4-6-17(13)20-12-14/h3-8,10-12,21H,2,9H2,1H3
• InChI Key： HDSYEZAWZYBUDL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3C(N=C2)=CC=CC=3)(=O)=O)=CC=C(Br)C(OCCC)=C1

Experimental Properties

• Density: 1.509±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.1±60.0 °C(Predicted)
• pka: 7.15±0.30(Predicted)

Additional information on 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide (CAS No. 2419248-94-3): Properties, Applications, and Research Insights

The compound 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide (CAS No. 2419248-94-3) is a specialized sulfonamide derivative with a unique molecular structure combining a quinoline moiety and a brominated benzene ring. This structural complexity makes it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential as a pharmacophore in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in biochemical applications. The presence of the quinoline scaffold in 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide enhances its binding affinity to biological targets, making it a candidate for studies in anti-inflammatory and antimicrobial therapies. Computational studies, including molecular docking and QSAR modeling, have highlighted its potential interactions with proteins involved in signal transduction pathways.

The propoxy and bromo substituents in this compound contribute to its lipophilicity and electronic properties, which are critical for drug bioavailability. These features align with current trends in rational drug design, where researchers prioritize ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Notably, the compound’s synthetic accessibility via Pd-catalyzed cross-coupling reactions has also attracted attention in organic synthesis communities.

Beyond pharmaceuticals, 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide has potential applications in agrochemicals and functional materials. Its heterocyclic framework could serve as a building block for photoactive dyes or organic semiconductors, addressing growing interest in sustainable technologies. Recent patents have explored its utility in crop protection formulations, leveraging its bioactivity against plant pathogens.

From an analytical chemistry perspective, the compound’s distinct UV-Vis absorption profile and mass spectrometry fragmentation patterns facilitate its identification in complex matrices. This is particularly relevant for quality control in API manufacturing (Active Pharmaceutical Ingredients). Laboratories employ HPLC and LC-MS techniques to quantify its purity, ensuring compliance with ICH guidelines.

Environmental and regulatory considerations are also pivotal. While 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide is not classified as hazardous, its biodegradation pathways and ecotoxicology data remain areas of active research. The scientific community emphasizes green chemistry principles to minimize waste during its synthesis, aligning with global ESG (Environmental, Social, and Governance) goals.

In summary, 4-bromo-3-propoxy-N-(quinolin-3-yl)benzene-1-sulfonamide (CAS No. 2419248-94-3) exemplifies the convergence of structural innovation and multidisciplinary applications. Its relevance to drug discovery, material science, and analytical methodologies positions it as a compound of enduring scientific and industrial value.